N-(4-methyl-2-nitrophenyl)-1-naphthamide

• IUPAC Name: N-(4-methyl-2-nitrophenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H14N2O3/c1-12-9-10-16(17(11-12)20(22)23)19-18(21)15-8-4-6-13-5-2-3-7-14(13)15/h2-11H,1H3,(H,19,21)
• InChI Key: HYKNPMTZJQLSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

N-(4-methyl-2-nitrophenyl)-1-naphthamide, also known as MNPN, is a chemical compound that has been widely used in scientific research applications. This compound is a fluorescent probe that has been used for the detection of metal ions, particularly zinc. In

Mechanism of Action

N-(4-methyl-2-nitrophenyl)-1-naphthamide works by binding to zinc ions and undergoing a conformational change, which results in fluorescence emission. This fluorescence emission can be detected using various analytical techniques, including fluorescence spectroscopy and microscopy. The binding of N-(4-methyl-2-nitrophenyl)-1-naphthamide to zinc ions is highly specific and has been shown to have minimal interference from other metal ions.
Biochemical and Physiological Effects:
N-(4-methyl-2-nitrophenyl)-1-naphthamide has been shown to have minimal biochemical and physiological effects on cells and tissues. This compound has been used at low concentrations in cell culture studies and has not been shown to have any toxic effects. N-(4-methyl-2-nitrophenyl)-1-naphthamide has also been used in animal studies at low doses without any adverse effects.

Advantages and Limitations for Lab Experiments

The use of N-(4-methyl-2-nitrophenyl)-1-naphthamide as a fluorescent probe for the detection of zinc ions has several advantages. This compound has high selectivity and sensitivity for zinc ions, which allows for the detection of low concentrations of zinc in biological samples. N-(4-methyl-2-nitrophenyl)-1-naphthamide is also easy to use and can be used in a variety of analytical techniques, including fluorescence spectroscopy and microscopy.
However, there are also limitations to the use of N-(4-methyl-2-nitrophenyl)-1-naphthamide in lab experiments. This compound has limited solubility in aqueous solutions, which can limit its use in certain applications. N-(4-methyl-2-nitrophenyl)-1-naphthamide also has limited stability in solution, which can result in a loss of fluorescence over time.

Future Directions

For the use of N-(4-methyl-2-nitrophenyl)-1-naphthamide in scientific research include the development of new diagnostic tools for disease states and the development of new fluorescent probes for the detection of other metal ions.

Synthesis Methods

The synthesis of N-(4-methyl-2-nitrophenyl)-1-naphthamide involves the reaction of 4-methyl-2-nitroaniline with 1-naphthalene carboxylic acid chloride. The resulting compound is then purified through recrystallization. The purity of the final product is confirmed through various analytical techniques, including nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

N-(4-methyl-2-nitrophenyl)-1-naphthamide has been widely used in scientific research as a fluorescent probe for the detection of metal ions, particularly zinc. This compound has been used to study the role of zinc in various biological processes, including neurotransmission, insulin secretion, and immune function. N-(4-methyl-2-nitrophenyl)-1-naphthamide has also been used to study the distribution of zinc in cells and tissues, as well as its role in disease states such as Alzheimer's disease.